Benzenesulfonamide, 3-chloro-4-(3-(4-chlorophenyl)-5-oxo-1-imidazolidinyl)-
Cat. No. B8713017
M. Wt: 386.3 g/mol
InChI Key: MPPMBZXROJNLGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03963706
Procedure details
2-(p-Chloroanilino)-N-(2-chloro-4-sulphamoylphenyl)-acetamide (3g)was dissolved in ethanol (40 ml) and paraformaldehyde (0.5g) in water (80 ml) added thereto. The mixture was refluxed for 3 hours, cooled and filtered to yield the title product (2.1g), m.p. 222°-225°(ethanol).
Name
2-(p-Chloroanilino)-N-(2-chloro-4-sulphamoylphenyl)-acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:23]=[CH:22][C:5]([NH:6][CH2:7][C:8]([NH:10][C:11]2[CH:16]=[CH:15][C:14]([S:17](=[O:20])(=[O:19])[NH2:18])=[CH:13][C:12]=2[Cl:21])=[O:9])=[CH:4][CH:3]=1.[CH2:24]=O>C(O)C.O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:6]2[CH2:7][C:8](=[O:9])[N:10]([C:11]3[CH:16]=[CH:15][C:14]([S:17](=[O:20])(=[O:19])[NH2:18])=[CH:13][C:12]=3[Cl:21])[CH2:24]2)=[CH:22][CH:23]=1
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Inputs
Step One
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Name
|
2-(p-Chloroanilino)-N-(2-chloro-4-sulphamoylphenyl)-acetamide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
ClC1=CC=C(NCC(=O)NC2=C(C=C(C=C2)S(N)(=O)=O)Cl)C=C1
|
|
Name
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|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Two
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Name
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|
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Quantity
|
0.5 g
|
|
Type
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reactant
|
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Smiles
|
C=O
|
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Name
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|
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Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The mixture was refluxed for 3 hours
|
|
Duration
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3 h
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooled
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(C=C1)N1CN(C(C1)=O)C1=C(C=C(C=C1)S(N)(=O)=O)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
